Cas no 6943-94-8 (1,2,4-Triazine-3,5(2H,4H)-dione,2-methyl-)

1,2,4-Triazine-3,5(2H,4H)-dione,2-methyl- structure
6943-94-8 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,2-methyl-
CAS No:6943-94-8
MF:C4H5N3O2
MW:127.101400136948
CID:526241
PubChem ID:138876
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione,2-methyl-
    • 1-methyl-6-azauracil
    • 2-methyl-1,2,4-triazine-3,5-dione
    • 1-Methyl-6-aza-uracil (3,5-Dioxo-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazin)
    • 2-methyl-2H-[1,2,4]triazine-3,5-dione
    • 2-methyl-3,5-dioxo-(2H,4H)-1,2,4-triazine
    • 2-Methyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin
    • 2-Methyl-3,5-dioxo-2,3,4,5-tetrahydro-as-triazin
    • 3,5-Dioxo-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazin
    • AC1L3DRS
    • as-Triazine-3,5(2H,4H)-dione, 2-methyl-
    • NSC227399
    • NSC52858
    • SureCN3286524
    • SureCN6041214
    • NSC 227399
    • NSC 52858
    • As-triazine-3,5(2H,4H)-dione, 2-methyl-,
    • NSC-227399
    • DTXSID20219591
    • SCHEMBL3286524
    • 6943-94-8
    • NSC-52858
    • Inchi: 1S/C4H5N3O2/c1-7-4(9)6-3(8)2-5-7/h2H,1H3,(H,6,8,9)
    • InChI Key: UFBYAWNYMSDOMX-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=NN1C)=O

Computed Properties

  • Exact Mass: 127.03825
  • Monoisotopic Mass: 127.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.54
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.651
  • PSA: 61.77
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